N-(2-ethyl-6-methylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-[3-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H23N3O2S2/c1-4-17-10-7-9-16(3)21(17)26-20(28)14-31-24-25-18-12-13-30-22(18)23(29)27(24)19-11-6-5-8-15(19)2/h5-13H,4,14H2,1-3H3,(H,26,28)
• InChI Key: TVSZRARQLACJAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4C)SC=C3)C
• Molecular Formula: C24H23N3O2S2
• Molecular Weight: 449.6 g/mol

Description

N-(2-ethyl-6-methylphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H23N3O2S2 and its molecular weight is 449.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potent Dual Inhibitors

A study by Gangjee et al. (2008) discovered that derivatives of the compound act as potent dual inhibitors of human thymidylate synthase (TS) and dihydrofolate reductase (DHFR), indicating their potential in cancer therapy. The classical analogue showed significant inhibitory activity against both enzymes, suggesting the compound's scaffold is conducive to dual human TS-DHFR inhibitory activity (Gangjee, Qiu, Li, & Kisliuk, 2008).

Crystal Structure Insights

Research by Subasri et al. (2016) on similar compounds highlighted the folded conformation about the methylene C atom of the thioacetamide bridge, with intramolecular N—H⋯N hydrogen bond stabilizing the folded conformation. This provides insights into the molecular structure, which could be crucial for designing drugs with specific target interactions (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).

Antitumor Activity

Hafez and El-Gazzar (2017) synthesized novel 4-substituted thieno[3,2-d]pyrimidine derivatives, demonstrating potent anticancer activity comparable to doxorubicin on various human cancer cell lines. This suggests the compound's framework could be beneficial in developing new anticancer agents (Hafez & El-Gazzar, 2017).

Glutaminase Inhibitors

A related study by Shukla et al. (2012) on BPTES analogs, targeting the glutaminase enzyme, revealed that certain analogs retain potency and offer improved solubility compared to BPTES. This indicates that derivatives of the compound may serve as effective glutaminase inhibitors, potentially useful in cancer treatment by targeting glutamine metabolism (Shukla, Ferraris, Thomas, Stathis, Duvall, Delahanty, Alt, Rais, Rojas, Gao, Xiang, Dang, Slusher, & Tsukamoto, 2012).

Synthesis and Evaluation Methods

Research into the synthesis, structure, and antimicrobial activity of pyrimidine-triazole derivatives by Majithiya and Bheshdadia (2022) adds another dimension to the potential applications of the compound. The study provides a foundation for synthesizing compounds with potential antimicrobial properties, broadening the scope of research into the compound's applications (Majithiya & Bheshdadia, 2022).